![molecular formula C10H14ClNO3 B6181608 methyl 5-(1-aminoethyl)-2-hydroxybenzoate hydrochloride CAS No. 287963-32-0](/img/no-structure.png)
methyl 5-(1-aminoethyl)-2-hydroxybenzoate hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Amines and hydroxybenzoates are common structures in many chemical compounds. Amines are derivatives of ammonia and can be categorized as primary, secondary, or tertiary. Hydroxybenzoates, on the other hand, are a type of phenolic compound and are often used in pharmaceuticals .
Synthesis Analysis
The synthesis of similar compounds often involves reactions like hydrogenation, cyclization, cycloaddition, annulation, and amination . The exact synthesis process for “methyl 5-(1-aminoethyl)-2-hydroxybenzoate hydrochloride” would depend on the specific reactions involved.Molecular Structure Analysis
The molecular structure of a compound like “this compound” would likely involve an amine group (-NH2), a hydroxybenzoate group (a benzene ring with a hydroxyl group), and a methyl group (-CH3) .Chemical Reactions Analysis
The chemical reactions involving similar compounds can be complex and varied. For example, imidazoline compounds, which have a similar structure, can undergo reactions that result in desirable properties like storage stability, viscosity, and dispersibility .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound like “this compound” would depend on its specific structure. For example, fluorinated compounds, which have similar structures, have unique properties due to the presence of fluorine atoms .Mechanism of Action
Safety and Hazards
Future Directions
The future directions for research on a compound like “methyl 5-(1-aminoethyl)-2-hydroxybenzoate hydrochloride” would likely involve further exploration of its potential uses and properties. For example, there is ongoing research into the synthesis and applications of fluorinated compounds, which have similar structures .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 5-(1-aminoethyl)-2-hydroxybenzoate hydrochloride involves the reaction of 2-hydroxybenzoic acid with thionyl chloride to form 2-chlorobenzoic acid, which is then reacted with methylamine to form methyl 2-amino-5-chlorobenzoate. This intermediate is then reacted with ethylene diamine to form methyl 5-(1-aminoethyl)-2-chlorobenzoate, which is finally reacted with hydrochloric acid to form the desired product.", "Starting Materials": [ "2-hydroxybenzoic acid", "thionyl chloride", "methylamine", "ethylene diamine", "hydrochloric acid" ], "Reaction": [ "2-hydroxybenzoic acid is reacted with thionyl chloride to form 2-chlorobenzoic acid.", "2-chlorobenzoic acid is reacted with methylamine to form methyl 2-amino-5-chlorobenzoate.", "Methyl 2-amino-5-chlorobenzoate is reacted with ethylene diamine to form methyl 5-(1-aminoethyl)-2-chlorobenzoate.", "Methyl 5-(1-aminoethyl)-2-chlorobenzoate is reacted with hydrochloric acid to form methyl 5-(1-aminoethyl)-2-hydroxybenzoate hydrochloride." ] } | |
287963-32-0 | |
Molecular Formula |
C10H14ClNO3 |
Molecular Weight |
231.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.